Cas no 2549012-34-0 (6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline)

• Product Name: 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline
• CAS No: 2549012-34-0
• MF: C₁₆H₁₈F₃N₃O₂
• MW: 341.328234195709
• CID: 5313399
• PubChem ID: 154883530
• Update Time: 2025-08-05

6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline Chemical and Physical Properties

Names and Identifiers

• 6,7-Dimethoxy-4-[4-(trifluoromethyl)-1-piperidinyl]quinazoline
• 2549012-34-0
• AKOS040722729
• 6,7-dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline
• F6745-8243
• 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline

• Inchi： 1S/C16H18F3N3O2/c1-23-13-7-11-12(8-14(13)24-2)20-9-21-15(11)22-5-3-10(4-6-22)16(17,18)19/h7-10H,3-6H2,1-2H3
• InChI Key： MQUYPABORUUTLX-UHFFFAOYSA-N
• SMILES： FC(C1CCN(C2C3C=C(C(=CC=3N=CN=2)OC)OC)CC1)(F)F

Computed Properties

• Exact Mass: 341.13511131g/mol
• Monoisotopic Mass: 341.13511131g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 47.5Ų

Experimental Properties

• Density: 1.296±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 430.2±40.0 °C(Predicted)
• pka: 9.74±0.70(Predicted)

Additional information on 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline

6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline

6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline is a highly specialized organic compound with the CAS registry number 2549012-34-0. This compound belongs to the class of quinazolines, a group of heterocyclic aromatic compounds that have gained significant attention in pharmaceutical research due to their diverse biological activities. The structure of this compound is characterized by a quinazoline core, which is a bicyclic system consisting of a benzene ring fused with a pyrimidine ring. The substituents on the quinazoline core include two methoxy groups at positions 6 and 7, as well as a piperidine ring substituted with a trifluoromethyl group at position 4.

The synthesis of 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline involves a series of intricate organic reactions. The quinazoline skeleton is typically formed through the condensation of an o-aminoaryl aldehyde or ketone with an appropriate nucleophile. In this case, the introduction of the methoxy groups and the piperidine substituent requires precise control over reaction conditions to ensure regioselectivity and yield optimization. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such complex molecules.

From a pharmacological perspective, 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline has demonstrated promising activity in various biological assays. Quinazolines are known for their ability to modulate kinase activity, making them valuable leads in anticancer drug discovery. The presence of electron-donating methoxy groups and electron-withdrawing trifluoromethyl groups in this compound creates a unique electronic environment that can enhance its binding affinity to specific protein targets. Recent studies have highlighted its potential as an inhibitor of certain oncogenic kinases, which are critical for cancer cell proliferation and survival.

In addition to its anticancer properties, this compound has also shown potential in other therapeutic areas. For instance, its ability to modulate ion channels and G-protein coupled receptors (GPCRs) suggests applications in neurodegenerative diseases and cardiovascular disorders. The trifluoromethyl group, being both electron-withdrawing and lipophilic, plays a crucial role in optimizing the compound's pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties.

Recent research has focused on improving the bioavailability and reducing off-target effects of 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline through structural modifications. For example, researchers have explored the substitution patterns on the piperidine ring and the quinazoline core to enhance solubility and stability. These efforts have led to the development of analogs with improved pharmacodynamic properties and reduced toxicity profiles.

Despite its promising potential, further studies are required to fully elucidate the mechanism of action of 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline and validate its efficacy in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate its progression into clinical trials. The integration of computational chemistry tools with experimental approaches has significantly enhanced our understanding of this compound's interactions with biological systems.

In conclusion, 6,7-Dimethoxy-4-[4-(trifluoromethyl)piperidin-1-yl]quinazoline represents a cutting-edge molecule with vast potential in drug discovery. Its unique structure combines functional groups that confer both biological activity and favorable pharmacokinetic properties. As research continues to uncover its full spectrum of applications, this compound stands as a testament to the power of heterocyclic chemistry in advancing modern medicine.